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Compound of Interest

Compound Name: Olsalazine-d3,15N

Cat. No.: B12377649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Olsalazine is an anti-inflammatory agent used in the treatment of ulcerative colitis.[1][2] It is a

prodrug of mesalazine (5-aminosalicylic acid or 5-ASA), which means it is converted into its

active form in the body.[1][3] Olsalazine itself consists of two mesalazine molecules linked by

an azo bridge.[3] This bond is cleaved by bacteria in the colon, releasing the active 5-ASA to

exert its therapeutic effects locally. Isotopically labeled compounds, such as Olsalazine-
d3,15N₂, are essential tools in drug metabolism and pharmacokinetic (DMPK) studies, serving

as internal standards for quantitative analysis by mass spectrometry.

This document provides a detailed protocol for the preparation of stock solutions of Olsalazine-
d3,15N₂. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Quantitative Data Summary
For accurate preparation of stock solutions, it is imperative to refer to the Certificate of Analysis

(CoA) provided by the supplier for the specific lot of Olsalazine-d3,15N₂ being used. The
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following table summarizes key quantitative data for Olsalazine sodium, the parent compound,

which should be adjusted based on the CoA of the isotopically labeled analog.

Parameter Value Source

Chemical Name

Disodium 3,3'-

diazenediylbis(6-

hydroxybenzoate)-d3,15N₂

N/A

Molecular Formula
C₁₄H₅D₃N₂O₆ · 2Na (Note:

Nitrogen is ¹⁵N)
Adapted from

Molecular Weight
To be obtained from the

Certificate of Analysis
N/A

CAS Number
To be obtained from the

supplier
N/A

Appearance White to beige powder

Solubility (in Water)
2 mg/mL (for Olsalazine

sodium)

Storage Temperature 2-8°C

Note: The molecular weight of Olsalazine-d3,15N₂ will differ from that of unlabeled Olsalazine

sodium (346.20 g/mol ). Always use the molecular weight specified on the CoA for calculations.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of Olsalazine-d3,15N₂.

This concentration is a typical starting point and may be adjusted based on specific

experimental requirements.

Materials:

Olsalazine-d3,15N₂ solid
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High-purity solvent (e.g., DMSO, DMF, or a suitable aqueous buffer)

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Sonicator

Amber glass vials for storage

Safety Precautions:

Olsalazine may cause skin, eye, and respiratory irritation.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Procedure:

Equilibration: Before weighing, allow the container of Olsalazine-d3,15N₂ to equilibrate to

room temperature for at least 30 minutes. This prevents condensation from affecting the

weight measurement.

Weighing: Accurately weigh the desired amount of Olsalazine-d3,15N₂ using a calibrated

analytical balance. For a 1 mg/mL solution, this will be, for example, 1 mg for a final volume

of 1 mL. Record the exact weight.

Dissolution: a. Transfer the weighed compound to a clean, dry volumetric flask of the

appropriate size. b. Add a small amount of the chosen solvent (e.g., approximately 50-70%
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of the final volume) to the flask. c. Gently swirl the flask to wet the powder. d. Vortex the

solution for 1-2 minutes to aid dissolution. e. If necessary, sonicate the solution in a water

bath for 5-10 minutes to ensure complete dissolution. Visually inspect the solution to ensure

no solid particles remain.

Dilution to Final Volume: a. Once the compound is fully dissolved, add the solvent to the

flask until the bottom of the meniscus is level with the calibration mark. b. Cap the flask and

invert it 10-15 times to ensure a homogenous solution.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use amber glass

vials to minimize freeze-thaw cycles and protect from light. b. Clearly label each vial with the

compound name, concentration, solvent, preparation date, and your initials. c. Store the

aliquots at the recommended temperature of 2-8°C. For long-term storage, consult the

supplier's recommendations, as storage at -20°C or -80°C may be appropriate.

Diagrams
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Workflow for Olsalazine-d3,15N₂ Stock Solution Preparation
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Caption: Workflow for the preparation of Olsalazine-d3,15N₂ stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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